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Compound of Interest

Compound Name: Chloride ionophore IV

Cat. No.: B1628051

In-Depth Technical Guide to Chloride lonophore
\Y}

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chloride lonophore IV, a neutral
carrier ionophore pivotal for the selective recognition and transport of chloride ions. This
document details its chemical and physical properties, synthesis, and applications, with a focus
on its use in ion-selective electrodes and its potential as a therapeutic agent.

Core Properties and Specifications

Chloride lonophore IV, with the chemical name 4,5-Bis-[N'-(butyl)thioureido]-2,7-di-tert-butyl-
9,9-dimethylxanthene, is a synthetic molecule designed for high-affinity and selective binding of
chloride ions.[1] Its structure is based on a xanthene backbone functionalized with two thiourea
groups that facilitate the complexation of chloride ions through hydrogen bonding.
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Property Value Reference
Molecular Formula Cs33Hs50N40S2 [2][3]
Molecular Weight 582.91 g/mol [21[31[4]
CAS Number 187404-67-7 [2113114]
Appearance White to off-white solid

Soluble in DMSO (8.33 mg/mL
with sonication), THF, and
dichloromethane.[1][5] Avoid

Solubility )
agueous solutions unless for
specific vesicle-based assays.
[1]
Store at 4°C, protected from
light.[5] For long-term stability
in solvent, store at -80°C (up to
Storage

6 months) or -20°C (up to 1
month).[1][5] The compound is
hygroscopic.[1][5]

Synthesis of Chloride lonophore IV

The synthesis of Chloride lonophore IV is achieved through a nucleophilic addition reaction.

[1]

[4,5—Diamino—2,7—di—tert-buty|) 1.0 equiv

9,9-dimethylxanthene Anhydrous DCM or THF

Room Temperature, 12-24h
Nitrogen Atmosphere \( ]
N

| -

[BUM isothiocyanate] 2.2 equiv
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Synthesis of Chloride lonophore IV
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This reaction involves the combination of 4,5-diamino-2,7-di-tert-butyl-9,9-dimethylxanthene
with butyl isothiocyanate in an anhydrous solvent such as dichloromethane (DCM) or
tetrahydrofuran (THF) under a nitrogen atmosphere. The reaction typically proceeds at room

temperature for 12-24 hours.

Solvent Reaction Time (h) Yield (%) Purity (%)
Dichloromethane 18 92 98
Tetrahydrofuran 24 88 97
Acetonitrile 36 75 95

Mechanism of Action: Chloride lon Transport

Chloride lonophore IV functions by binding chloride ions through the formation of multiple
hydrogen bonds with its thiourea groups. This neutral complex can then traverse lipid bilayers,
facilitating the transport of chloride ions down their electrochemical gradient.

Lipid Bilayer

[lonophore IV - CI-]

lonophore IV Release Cl-

lonophore IV

Extracellular Space

Click to download full resolution via product page

Mechanism of Chloride lon Transport

Applications in Research and Development
lon-Selective Electrodes (ISES)
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A primary application of Chloride lonophore IV is in the fabrication of highly selective chloride

sensors. Its neutral carrier mechanism minimizes interference from other anions.

Performance Characteristics of a Chloride-Selective Electrode using lonophore IV:

Parameter Value

Reference

1.0 wt% Chloride
0.6 wt%

lonophore 1V,

Tridodecylmethylammonium
chloride, 65.4 wt% 2-

Membrane Composition

Nitrophenyl octyl

ether, 33.0

wt% Poly(vinyl chloride)

Detection Limit 6.5x10°°M

[1]

Response Time < 30 seconds

[6]

Approximately 15-18 days with

Electrode Lifetime )
7 wt% ionophore.

Selectivity Coefficients (log KpotCl-,X-):

Interfering lon (X-) log KpotClI-,X-
Br- -1.4
- -1.7
SCN- -0.3
ClOa~ -4.5
HCOs~ -4.8
Salicylate -0.1

Anticancer Activity

Recent studies have demonstrated the potential of Chloride lonophore IV as an anticancer

agent. It induces apoptosis in cancer cell lines

by disrupting intracellular ion homeostasis.[1]
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Cell Line ICso0 Value (uM)
HelLa 4.35
PC3 6.00

Experimental Protocols
Preparation of a Chloride-Selective Electrode Membrane

Materials:

Chloride lonophore IV
Tridodecylmethylammonium chloride (TDMACI)
2-Nitrophenyl octyl ether (0-NPOE)

High molecular weight poly(vinyl chloride) (PVC)

Tetrahydrofuran (THF), freshly distilled

Procedure:

Prepare a stock solution of the membrane components by dissolving 1.0 mg of Chloride
lonophore 1V, 0.6 mg of TDMACI, 65.4 mg of o-NPOE, and 33.0 mg of PVC in 1.5 mL of
THF.

Ensure all components are fully dissolved by gentle vortexing.

Pour the solution into a glass ring (24 mm inner diameter) placed on a glass plate.
Allow the THF to evaporate slowly over 24 hours in a dust-free environment.
Once the membrane has formed, carefully peel it from the glass plate.

Cut a small disc (approximately 5 mm in diameter) from the membrane for electrode
fabrication.
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Calibration of the Chloride-Selective Electrode

Materials:

Fabricated chloride-selective electrode

Ag/AgCl reference electrode

Standard chloride solutions (ranging from 10=° M to 10~* M)

lonic Strength Adjustment Buffer (ISA)

pH/mV meter

Magnetic stirrer and stir bar
Procedure:

o Assemble the chloride-selective electrode by mounting the membrane disc into an electrode
body containing an internal filling solution (e.g., 0.01 M NaCl) and an internal Ag/AgClI
reference wire.

o Connect the ISE and the external reference electrode to the pH/mV meter.
o Prepare a series of standard chloride solutions by serial dilution of a stock solution.

» For each standard, place 50 mL into a beaker, add 1 mL of ISA, and place it on the magnetic
stirrer.

» Immerse the electrodes in the solution and stir at a constant rate.
e Record the stable potential (mV) reading.
» Rinse the electrodes with deionized water and blot dry between measurements.

» Plot the potential readings (y-axis) against the logarithm of the chloride concentration (x-
axis). The resulting calibration curve should be linear over the working range of the
electrode.
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This guide provides foundational information for the use of Chloride lonophore IV in research
and development. For specific applications, further optimization of protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ionophore-iv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1628051?utm_src=pdf-body
https://www.benchchem.com/product/b1628051?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1628051
https://www.sigmaaldrich.com/TW/zh/product/sial/92332
https://www.scbt.com/p/chloride-ionophore-iv-187404-67-7
https://www.guidechem.com/encyclopedia/chloride-ionophore-iv-dic407234.html
https://www.medchemexpress.com/chloride-ionophore-iv.html
https://www.redalyc.org/pdf/4435/443543741002.pdf
https://www.benchchem.com/product/b1628051#molecular-weight-and-formula-of-chloride-ionophore-iv
https://www.benchchem.com/product/b1628051#molecular-weight-and-formula-of-chloride-ionophore-iv
https://www.benchchem.com/product/b1628051#molecular-weight-and-formula-of-chloride-ionophore-iv
https://www.benchchem.com/product/b1628051#molecular-weight-and-formula-of-chloride-ionophore-iv
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1628051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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